Cas no 763881-08-9 (1-(1H-Imidazol-1-yl)-4-(4-methoxyphenyl)butan-2-one)

• Product Name: 1-(1H-Imidazol-1-yl)-4-(4-methoxyphenyl)butan-2-one
• CAS No: 763881-08-9
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5071403
• PubChem ID: 12816468
• Update Time: 2025-07-22

1-(1H-Imidazol-1-yl)-4-(4-methoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Imidazol-1-yl)-4-(4-methoxyphenyl)butan-2-one
• E71583
• 1-imidazol-1-yl-4-(4-methoxyphenyl)butan-2-one
• WS-01133
• SCHEMBL8803260
• 763881-08-9
• starbld0002070
• CS-0111696
• 2-Butanone, 1-(1H-imidazol-1-yl)-4-(4-methoxyphenyl)-

• Inchi： 1S/C14H16N2O2/c1-18-14-6-3-12(4-7-14)2-5-13(17)10-16-9-8-15-11-16/h3-4,6-9,11H,2,5,10H2,1H3
• InChI Key： MQWZJAHNKWSUQQ-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC=C1)CCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 244.121177757 g/mol
• Monoisotopic Mass: 244.121177757 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1
• Molecular Weight: 244.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 1-(1H-Imidazol-1-yl)-4-(4-methoxyphenyl)butan-2-one

Professional Introduction to 1-(1H-Imidazol-1-yl)-4-(4-methoxyphenyl)butan-2-one (CAS No. 763881-08-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, 1-(1H-Imidazol-1-yl)-4-(4-methoxyphenyl)butan-2-one, with the CAS number 763881-08-9, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, characterized by its imidazole and methoxyphenyl substituents, exhibits a promising profile that makes it a subject of intense study in academic and industrial research settings.

The structural framework of 1-(1H-Imidazol-1-yl)-4-(4-methoxyphenyl)butan-2-one is composed of a butanone backbone linked to an imidazole ring and a 4-methoxyphenyl group. This configuration endows the molecule with the potential to interact with biological targets in diverse ways, making it a versatile scaffold for drug discovery. The presence of the imidazole moiety, known for its role in various biological processes, suggests that this compound may have applications in modulating enzyme activities or receptor interactions.

In recent years, there has been a surge in research focused on developing novel compounds that can address unmet medical needs. The pharmaceutical industry has increasingly turned to computational chemistry and high-throughput screening to identify promising candidates. 1-(1H-Imidazol-1-yl)-4-(4-methoxyphenyl)butan-2-one has emerged as a compound of interest due to its potential to inhibit specific enzymes or receptors implicated in various diseases. For instance, studies have indicated that imidazole derivatives can exhibit anti-inflammatory and antimicrobial properties, which are critical in the treatment of chronic inflammatory disorders and infections.

The methoxyphenyl group in the structure of 1-(1H-Imidazol-1-yl)-4-(4-methoxyphenyl)butan-2-one further enhances its pharmacological profile. This aromatic ring is known to contribute to the compound's solubility and bioavailability, factors that are crucial for effective drug delivery. Additionally, the methoxy substituent can influence electronic properties, potentially affecting binding affinity to biological targets. Such structural features make this compound an attractive candidate for further optimization and development.

Advances in synthetic chemistry have enabled researchers to modify and derivatize 1-(1H-Imidazol-1-yl)-4-(4-methoxyphenyl)butan-2-one to enhance its pharmacological activity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups or alter existing ones. These modifications can lead to improved efficacy, reduced side effects, or enhanced target specificity. The flexibility offered by this scaffold allows for the exploration of multiple therapeutic avenues.

The compound's potential applications extend beyond traditional pharmaceuticals. Research into its derivatives has shown promise in areas such as materials science and agrochemicals. For example, certain imidazole-based compounds exhibit photophysical properties that make them useful in optoelectronic devices. Similarly, modifications to the methoxyphenyl group can yield compounds with enhanced stability or bioactivity suitable for agricultural use.

In conclusion, 1-(1H-Imidazol-1-yl)-4-(4-methoxyphenyl)butan-2-one (CAS No. 763881-08-9) represents a significant advancement in medicinal chemistry due to its unique structural features and broad range of potential applications. Its imidazole and methoxyphenyl components provide a versatile scaffold for drug discovery, with implications in treating various diseases. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.